Cas no 332357-74-1 (1-Phenothiazin-10-yl-2-(5-o-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-ethanone)

• Product Name: 1-Phenothiazin-10-yl-2-(5-o-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-ethanone
• CAS No: 332357-74-1
• MF: C₂₃H₁₇N₃O₂S₂
• MW: 431.529982328415
• CID: 3071258
• PubChem ID: 1121268
• Update Time: 2025-10-29

1-Phenothiazin-10-yl-2-(5-o-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-Phenothiazin-10-yl-2-(5-o-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-ethanone
• BAS 01365655
• 1-(10H-Phenothiazin-10-yl)-2-((5-(o-tolyl)-1,3,4-oxadiazol-2-yl)thio)ethanone
• Oprea1_460105
• Oprea1_138479
• AKOS000564969
• 332357-74-1
• HMS1675E09

• MDL： MFCD02047579
• Inchi： 1S/C23H17N3O2S2/c1-15-8-2-3-9-16(15)22-24-25-23(28-22)29-14-21(27)26-17-10-4-6-12-19(17)30-20-13-7-5-11-18(20)26/h2-13H,14H2,1H3
• InChI Key： PARJLJNHPMXQEH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C(CSC2=NN=C(C3C=CC=CC=3C)O2)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 431.07621914Da
• Monoisotopic Mass: 431.07621914Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 110Ų

Additional information on 1-Phenothiazin-10-yl-2-(5-o-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-ethanone

Compound CAS No. 332357-74-1: 1-Phenothiazin-10-yl-2-(5-o-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-ethanone

The compound with CAS No. 332357-74-1, known as 1-Phenothiazin-10-yl-2-(5-o-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-ethanone, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound is characterized by its unique combination of functional groups and aromatic systems, making it a subject of interest in various fields of chemistry and materials science.

The phenothiazine core of this molecule is a well-known heterocyclic structure with significant photochemical properties. Phenothiazines are widely studied for their applications in optoelectronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. The presence of the phenothiazin-10-yl group in this compound suggests that it may exhibit similar electronic properties, potentially making it suitable for use in advanced electronic materials.

The oxadiazole moiety attached to the molecule further enhances its functional versatility. Oxadiazoles are five-membered heterocycles containing nitrogen and oxygen atoms, known for their stability and reactivity. The 5-o-tolyl-[1,3,4]oxadiazol group in this compound introduces additional electronic complexity and may contribute to its unique optical and electronic properties. Recent studies have shown that oxadiazole-containing compounds can act as effective electron-deficient units in donor–acceptor systems, which are critical components in organic semiconductors.

The sulfanyl group (S–) connecting the phenothiazine and oxadiazole moieties plays a crucial role in modulating the electronic interactions between these two functional groups. Sulfur-based linkers are often used to enhance the solubility and stability of organic compounds while maintaining their electronic properties. This feature makes the compound potentially useful in applications requiring both high stability and controlled electronic behavior.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. The synthesis of 1-Phenothiazin-10-yl-2-(5-o-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-ethanone likely involves a multi-step process combining nucleophilic aromatic substitution, coupling reactions, and possibly oxidative cyclization techniques. These methods allow chemists to assemble the various functional groups with high precision, ensuring the desired stereochemistry and regioselectivity.

In terms of applications, this compound's structure suggests potential uses in several areas. Its aromatic system and heterocyclic components make it a candidate for use in organic electronics, particularly as an acceptor material in donor–acceptor blends for solar cells or field-effect transistors (FETs). Additionally, its photochemical properties could be exploited in light-harvesting applications or as a component in advanced optical materials.

Recent research has also highlighted the importance of molecular design in optimizing the performance of such compounds. By carefully tuning the substituents on the phenothiazine and oxadiazole rings, chemists can control key properties such as bandgap energy levels, charge transport characteristics, and thermal stability. For instance, studies have shown that introducing electron-withdrawing groups like sulfanyl linkers can significantly enhance the electron-deficient nature of oxadiazole units, making them more effective acceptors in donor–acceptor systems.

The integration of these functional groups into a single molecule also opens up possibilities for exploring new chemical reactivity patterns. For example, the sulfur atom in the sulfanyl group could serve as a nucleophilic site for further chemical transformations or coordination with metal ions to create hybrid materials with novel properties.

From an environmental perspective, the development of such compounds aligns with current trends toward creating more sustainable materials. By leveraging efficient synthetic pathways and utilizing renewable feedstocks where possible, chemists can reduce the environmental footprint of these advanced materials while maintaining their high performance.

In conclusion, CAS No. 332357-74-1, or 1-Phenothiazin